Cas no 1082040-80-9 (4-BroMo-6-chloro-7-Methylindole)

• Product Name: 4-BroMo-6-chloro-7-Methylindole
• CAS No: 1082040-80-9
• MF: C₉H₇BrClN
• MW: 244.515580415726
• CID: 4560105
• Update Time: 2025-05-20

4-BroMo-6-chloro-7-Methylindole Chemical and Physical Properties

Names and Identifiers

• 4-BroMo-6-chloro-7-Methylindole

• Inchi： 1S/C9H7BrClN/c1-5-8(11)4-7(10)6-2-3-12-9(5)6/h2-4,12H,1H3
• InChI Key： PQWHJIZXLSZLTC-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC(Cl)=C2C)C=C1

Additional information on 4-BroMo-6-chloro-7-Methylindole

Professional Introduction to 4-Bromo-6-chloro-7-methylindole (CAS No. 1082040-80-9)

4-Bromo-6-chloro-7-methylindole, with the chemical identifier CAS No. 1082040-80-9, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule has garnered considerable attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules.

The indole core of 4-Bromo-6-chloro-7-methylindole provides a rich platform for functionalization, enabling the development of compounds with diverse pharmacological properties. The presence of both bromine and chlorine substituents at strategic positions on the indole ring enhances its reactivity, making it particularly useful in cross-coupling reactions such as Suzuki, Buchwald-Hartwig, and Heck couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required in the design of novel drugs.

In recent years, there has been a surge in research focused on indole derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have highlighted the potential of indole-based compounds in oncology, where they serve as inhibitors or modulators of key signaling pathways involved in cancer progression. The bromo and chloro substituents on 4-Bromo-6-chloro-7-methylindole facilitate further derivatization, allowing chemists to tailor the molecule for specific biological targets.

One notable application of 4-Bromo-6-chloro-7-methylindole is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling, and their dysregulation is often associated with diseases such as cancer. By modifying the indole core with appropriate functional groups, researchers can develop selective kinase inhibitors that disrupt aberrant signaling networks. The reactivity introduced by the bromine and chlorine atoms allows for precise functionalization, enabling the creation of potent and selective inhibitors.

The agrochemical industry has also benefited from the use of 4-Bromo-6-chloro-7-methylindole as a building block. Indole derivatives have shown promise as phytotoxic agents, helping to manage unwanted plant growth and protect crops. The structural versatility of this compound allows for the development of herbicides with improved efficacy and environmental safety profiles. Additionally, its role in synthesizing fungicides and insecticides underscores its importance in sustainable agriculture.

The synthetic methodologies employed in the preparation of 4-Bromo-6-chloro-7-methylindole are another area of active research. Recent advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes. For example, palladium-catalyzed cross-coupling reactions have been optimized to minimize waste and improve yields. These innovations not only enhance the practicality of producing 4-Bromo-6-chloro-7-methylindole but also align with global efforts toward green chemistry principles.

The biological activity of derivatives derived from 4-Bromo-6-chloro-7-methylindole has been extensively studied. Preclinical data suggest that certain indole-based compounds exhibit anti-inflammatory, antimicrobial, and antiviral properties. These findings have spurred further investigation into their potential therapeutic applications. The ability to modify the indole core through techniques such as halogenation, alkylation, and acylation has opened up new avenues for drug discovery.

The role of computational chemistry in understanding the behavior of 4-Bromo-6-chloro-7-methylindole cannot be overstated. Molecular modeling techniques have provided insights into how this compound interacts with biological targets at the molecular level. This information is crucial for designing molecules with enhanced binding affinity and reduced side effects. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

In conclusion, 4-Bromo-6-chloro-7-methylindole (CAS No. 1082040-80-9) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic possibilities and innovative synthetic methods, this compound is poised to remain a cornerstone in medicinal chemistry.